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Compound of Interest |

Compound Name: Enalaprilat-d5 Sodium Salt
CAS No.: 1356922-29-6
Cat. No.: B1139167
Get Quote
. J

Before any PPE is selected, a thorough risk assessment is mandatory. This begins with
understanding the intrinsic hazards of Enalaprilat-d5 Sodium Salt.

Key Hazard Characteristics:

» Pharmacological Activity: Enalaprilat is a potent angiotensin-converting enzyme (ACE)
inhibitor.[3][4][5] Inadvertent exposure through inhalation, ingestion, or skin contact can lead
to unintended pharmacological effects, the most common of which is hypotension (low blood
pressure).[4] Other potential effects include a persistent dry cough and, in rare cases,
angioedema (swelling of the face and airways), which can be life-threatening.[3][4][6]

o Reproductive Hazard: ACE inhibitors are classified as causing reproductive toxicity. They can
cause injury and even death to a developing fetus, particularly in the second and third
trimesters.[7][8][9][10] This makes it imperative for individuals who are pregnant or planning
a pregnancy to avoid exposure.

e Physical Form and Exposure Routes: The compound is a solid, crystalline powder.[11] This
physical state presents a significant risk of generating airborne dust during handling
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procedures like weighing, transferring, and preparing solutions. Inhalation is therefore a
primary route of potential exposure. Dermal contact and accidental ingestion are also
significant risks.

The Occupational Safety and Health Administration (OSHA) mandates that employers perform
a hazard assessment to determine the appropriate PPE for specific job tasks.[12][13][14] For
potent pharmaceutical compounds like Enalaprilat-d5 Sodium Salt, this assessment dictates
a multi-layered approach to protection.

Part 2: A Multi-Tiered PPE Strategy

The selection of PPE is not a one-size-fits-all solution. It must be tailored to the specific task
and the associated risk of exposure.

Tier 1: Core PPE for Low-Risk Operations

For activities involving handling of pre-dissolved solutions or sealed containers where the risk
of aerosol generation is minimal, the following core PPE is required.
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PPE Component

Specification & Standard

Rationale for Use

Eye Protection

ANSI z87.1-compliant safety

glasses with side shields.[15]

Protects against accidental
splashes of solutions into the
eyes. The side shields provide

crucial lateral protection.

Hand Protection

Nitrile gloves (minimum 4-5 mil

thickness).

Provides a chemical-resistant
barrier to prevent dermal
absorption. Double-gloving is
recommended as a best
practice to mitigate exposure
from undetected pinholes or
when doffing contaminated

outer gloves.

Body Protection

Long-sleeved laboratory coat.

Protects skin and personal
clothing from minor spills and
contamination. Should be kept

fully fastened.

Foot Protection

Closed-toe shoes.[12]

Prevents injury from dropped
items and protects feet from

spills.

Tier 2: Enhanced PPE for High-Risk Operations (Powder

Handling)

Any procedure involving the manipulation of the solid compound, such as weighing, aliquoting,

or dissolution, is considered a high-risk operation due to the potential for dust and aerosol

generation. These tasks require an escalation of PPE.
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PPE Component

Specification & Standard

Rationale for Use

Respiratory Protection

NIOSH-approved N95
respirator (minimum). A half-
mask elastomeric respirator
with P100 filters or a Powered
Air-Purifying Respirator
(PAPR) is strongly
recommended for frequent or

large-quantity handling.[16]

Essential for preventing the
inhalation of fine airborne
particles of the active
pharmaceutical ingredient
(API). A proper fit-test is
mandatory for all tight-fitting
respirators to ensure their

effectiveness.[17]

Eye & Face Protection

Chemical splash goggles or a
full-face shield worn over

safety glasses.

Offers a more complete seal
around the eyes than standard
safety glasses, protecting
against airborne dust and
splashes. A face shield

protects the entire face.

Hand Protection

Double-gloving with nitrile

gloves.

The outer glove is considered
contaminated and is removed
immediately after the handling
procedure. The inner glove
protects the skin during the

doffing process.

Body Protection

Disposable, low-linting coverall
(e.g., Tyvek®) with elasticated
cuffs.[18]

Provides full-body protection,
preventing contamination of
personal clothing and skin. The
coverall should be worn over
scrubs or dedicated work
clothes and disposed of as

contaminated waste after use.

Part 3: Procedural Discipline - The Key to Effective

Protection

The efficacy of PPE is critically dependent on its correct use. Strict, well-rehearsed procedures

for donning (putting on) and doffing (taking off) are non-negotiable.
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Donning (Putting On) PPE Workflow

The sequence is designed to move from the cleanest items to the most contaminated,
minimizing the chance of cross-contamination.

B MEoE Evaie Step 1 Don Coverall Step 2 Don Respirator Step 3 Don Goggles or Step 4 Don Outer Gloves
Y9 (Perform Seal Check) Face Shield (Over Cuffs)

Click to download full resolution via product page

Caption: Workflow for Donning High-Risk Operation PPE.

Doffing (Removing) PPE Workflow

Doffing is the moment of highest risk for self-contamination. This sequence must be performed
deliberately in a designated area, proceeding from most contaminated to least.

Perform Thorough

Remove Outer Gloves Step 1 Remove Coverall Step 2 Step 3 Remove Face Shield Remove Respirator J
Hand Hygiene

(Turn Inside Out) (Turn Inside Out) IRETHEH (R (g lee / Goggles

Click to download full resolution via product page
Caption: Workflow for Doffing High-Risk Operation PPE.

Part 4: Spill Response and Waste Disposal Plans

Preparedness is essential. All handling of Enalaprilat-d5 Sodium Salt should be conducted
within a chemical fume hood or other ventilated enclosure to contain any potential spills.

Spill Response Protocol:

o Alert & Evacuate: Alert personnel in the immediate area and evacuate if the spill is large or
outside of a containment device.

e Secure the Area: Prevent entry into the affected area.
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e Don Enhanced PPE: Before cleanup, don the full Tier 2 PPE ensemble, including respiratory
protection.

e Contain & Clean: Cover the spill with a chemically compatible absorbent pad. Gently collect
all contaminated materials and place them into a labeled, sealed hazardous waste bag.

o Decontaminate: Clean the spill surface with an appropriate solvent (e.g., as recommended
by the SDS), followed by soap and water.

» Dispose: All cleanup materials and contaminated PPE must be disposed of as hazardous
chemical waste.

Waste Disposal Workflow

All items that come into contact with Enalaprilat-d5 Sodium Salt are considered hazardous

waste.

Segregate Contaminated Waste at Point of Generation
(e.g., Weighing Paper, Gloves, Coveralls)

l

Place into a Clearly Labeled,
Leak-Proof Hazardous Waste Container

Store Container in a Designated
Satellite Accumulation Area

Coordinate with Institutional
Environmental Health & Safety (EHS)
for Final Disposal

Click to download full resolution via product page

Caption: Disposal Plan for Contaminated Materials.
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By adhering to these scientifically-backed protocols, you build a resilient shield of safety,
ensuring that your valuable work in drug development and research continues with integrity,
precision, and the utmost protection for all personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b1139167?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139167?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

